Cas no 2097954-04-4 (1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(methylamino)ethan-1-one
• CAS No: 2097954-04-4
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5723785
• PubChem ID: 121201984
• Update Time: 2025-11-06

1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026710160
• 1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(methylamino)ethan-1-one
• F1907-5786
• 2-(methylamino)-1-[4-(1-methylpyrazol-3-yl)piperidin-1-yl]ethanone
• 2097954-04-4

• Inchi： 1S/C12H20N4O/c1-13-9-12(17)16-7-3-10(4-8-16)11-5-6-15(2)14-11/h5-6,10,13H,3-4,7-9H2,1-2H3
• InChI Key： SLSUHSJJJMNWRF-UHFFFAOYSA-N
• SMILES： O=C(CNC)N1CCC(C2C=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2097954-04-4)

1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(methylamino)ethan-1-one, identified by its CAS number 2097954-04-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both pyrazole and piperidine moieties in its structure imparts unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The compound's structure consists of a central piperidine ring substituted at the 4-position with a 1-methyl-1H-pyrazol-3-yl group, and an ethylone-like moiety at the 2-position, which is further functionalized with a methylamino group. This arrangement creates multiple potential sites for interaction with biological targets, including enzymes and receptors. The pyrazole moiety, in particular, is known for its role in various pharmacological applications, often contributing to the compound's binding affinity and selectivity.

In recent years, there has been growing interest in developing small molecules that modulate neurotransmitter systems, particularly those involving dopamine and serotonin pathways. The structural features of 1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(methylamino)ethan-1-one suggest that it may interact with these systems, making it a promising candidate for further investigation in the treatment of neurological and psychiatric disorders. Preclinical studies have begun to explore its potential as a tool compound to understand the mechanisms underlying these conditions.

One of the most compelling aspects of this compound is its dual functionality. The methylamino group at the ethylone-like moiety can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the surrounding environment. This flexibility allows the molecule to adapt to different binding pockets within biological targets. Additionally, the piperidine ring is known to enhance oral bioavailability and metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies using 1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(methylamino)ethan-1-one have revealed potential interactions with enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are key regulators of neurotransmitter levels. These findings align with ongoing research aimed at identifying novel inhibitors for these enzymes, which could lead to improved treatments for conditions like depression and Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrazole-piperidine linkage followed by functionalization at the ethylone position. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex heterocyclic frameworks more efficiently than ever before.

From a pharmacological perspective, the pyrazole moiety has been extensively studied for its ability to modulate various biological pathways. For instance, pyrazole derivatives have shown promise in inhibiting inflammatory responses by targeting cyclooxygenase (COX) enzymes. Similarly, the methylamino group can influence receptor binding affinity by introducing steric hindrance or charge distribution changes. These properties make 1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(methylamino)ethan-1-one a versatile scaffold for designing drugs with tailored pharmacological profiles.

In clinical settings, compounds with structural similarities to this one have been investigated for their potential therapeutic effects on central nervous system disorders. While no direct clinical trials have been conducted with this specific molecule as yet, preclinical data suggest that it may exhibit anxiolytic and antidepressant properties. These findings are particularly intriguing given the unmet medical needs in treating mood disorders where current treatments often suffer from limited efficacy or significant side effects.

The development of new drug candidates relies heavily on understanding their interactions at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-function relationships of complex molecules like 1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(methylamino)ethan-1-one. These studies not only provide insights into how these compounds bind to their targets but also guide medicinal chemists in optimizing their properties for better drug-like characteristics.

The future directions for research on this compound include exploring its pharmacokinetic profile and potential side effects through animal models. Additionally, investigating its mechanism of action will be crucial for understanding how it affects neurotransmitter systems and whether it can be developed into a lead compound for further drug development. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating preclinical findings into clinical applications.

In conclusion, 1-(4-( 1-methyl - 1H - pyrazol - 3 - yl ) - piperidin - 1 - yl ) - 2 - ( methylamino ) - ethan - 1 - one ( CAS No . 2097954 - 04 - 4 ) represents a promising candidate for therapeutic intervention in neurological and psychiatric disorders . Its unique structural features , combined with emerging data on its biological activity , make it an attractive target for further investigation . As research continues to uncover new insights into its pharmacology , this compound holds great potential for contributing to advancements in medicine .